N-(1-Cyano-1-cyclopropylethyl)-2-(1-hydroxypropan-2-ylsulfanyl)acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(1-hydroxypropan-2-ylsulfanyl)acetamide
• InChI: InChI=1S/C11H18N2O2S/c1-8(5-14)16-6-10(15)13-11(2,7-12)9-3-4-9/h8-9,14H,3-6H2,1-2H3,(H,13,15)
• InChI Key: PHHZUCMJCYSEHP-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)SCC(=O)NC(C)(C#N)C1CC1
• Molecular Formula: C11H18N2O2S
• Molecular Weight: 242.34 g/mol

Description

N-(1-Cyano-1-cyclopropylethyl)-2-(1-hydroxypropan-2-ylsulfanyl)acetamide, also known as CP-31398, is a small molecule that has been identified as a potential anticancer drug. It has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.

Scientific Research Applications

1. Inhibitor of Aminopeptidase N and Anti-angiogenic Activity N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a compound with a structure similar to N-(1-Cyano-1-cyclopropylethyl)-2-(1-hydroxypropan-2-ylsulfanyl)acetamide, has been identified as a potent inhibitor of aminopeptidase N (APN). It also inhibits the invasion of bovine aortic endothelial cells induced by basic fibroblast growth-factor at low micromolar concentrations, indicating potential anti-angiogenic activity (Lee et al., 2005).

2. Corrosion Inhibitors Derivatives of 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide, which are structurally related to N-(1-Cyano-1-cyclopropylethyl)-2-(1-hydroxypropan-2-ylsulfanyl)acetamide, have been synthesized and shown to act as effective corrosion inhibitors. These compounds were tested in acidic and oil media and demonstrated promising inhibition efficiencies (Yıldırım & Cetin, 2008).

3. Antimicrobial and Antiprotozoal Agents A series of N-(substituted-phenyl)-2-[5-(quinoxalin-2-yloxymethyl)-[1,3,4] oxadiazol-2-ylsulfanyl]-acetamides, which share a similar functional group with N-(1-Cyano-1-cyclopropylethyl)-2-(1-hydroxypropan-2-ylsulfanyl)acetamide, exhibited promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities. These compounds outperformed some reference drugs in their antimicrobial and antiprotozoal effects (Patel et al., 2017).

4. Precursors in Synthetic Chemistry Compounds like 2-cyano-N-(2-hydroxyethyl) acetamide, similar to N-(1-Cyano-1-cyclopropylethyl)-2-(1-hydroxypropan-2-ylsulfanyl)acetamide, have been utilized as important intermediates in the synthesis of various heterocyclic systems. These intermediates play a crucial role in creating novel heterocyclic structures in synthetic chemistry (Gouda et al., 2015).

5. Applications in Surgical Anesthesia Ketamine, a related compound, has been used in conjunction with Acepromazine to produce surgical depth anesthesia in guinea pigs. This demonstrates the potential application of similar compounds in veterinary medicine and surgical procedures (Shucard et al., 1975).